5-(Azetidin-1-ylsulfonyl)-3-bromo-2-chloropyridine

• CAS No.: 919784-25-1
• Molecular Formula: C8H8BrClN2O2S
• Molecular Weight: 311.58 g/mol
• IUPAC Name: 5-(azetidin-1-ylsulfonyl)-3-bromo-2-chloropyridine
• InChI: InChI=1S/C8H8BrClN2O2S/c9-7-4-6(5-11-8(7)10)15(13,14)12-2-1-3-12/h4-5H,1-3H2
• InChI Key: XODOYCLZMBFTFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)S(=O)(=O)C2=CC(=C(N=C2)Cl)Br

Description

5-(Azetidin-1-ylsulfonyl)-3-bromo-2-chloropyridine is a useful research compound. Its molecular formula is C8H8BrClN2O2S and its molecular weight is 311.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Azetidine hydrochloride (0.32 g, 3.44 mmol) was added to a solution of 3-bromo-2-chloropyridine-5-sulfonyl chloride (1 g, 3.44 mmol) in DCM (4 mL) and pyridine (10 mL) and stirred at RT for 22 hours. The solvent was removed in vacuo and ethyl acetate (30 mL) added. The organic phase was washed with 1M hydrochloric acid (20 mL), water (20 mL), brine (20 mL), dried (MgSO4), filtered and the solvent removed in vacuo to give the desired compound (0.4 g).